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Compound of Interest

Compound Name: 16-hydroxypalmitoyl-CoA

Cat. No.: B15544879 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized biochemicals like 16-hydroxypalmitoyl-CoA are paramount for

laboratory safety and environmental compliance. While a specific Safety Data Sheet (SDS) for

16-hydroxypalmitoyl-CoA is not readily available, guidance can be derived from the safety

profile of the closely related compound, 16-hydroxyhexadecanoic acid, and general best

practices for laboratory chemical waste disposal.

Immediate Safety and Handling Precautions
Before handling 16-hydroxypalmitoyl-CoA, it is crucial to be aware of the potential hazards

and to take appropriate safety measures. The health hazards of this specific compound have

not been fully investigated[1]. Therefore, it should be handled with caution, limiting all forms of

exposure[1].

Key Safety Measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side shields, and a lab coat[1][2].

Avoid Inhalation and Contact: Do not breathe vapor or dust. Avoid contact with eyes, skin,

and clothing[1][3]. In case of contact, flush the affected area with generous amounts of

water[1].
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Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation exposure[2].

Handling: Wash hands thoroughly after handling[3].

Quantitative Data Summary
The following table summarizes key information for the related compound 16-

hydroxyhexadecanoic acid, which can serve as a reference in the absence of specific data for

16-hydroxypalmitoyl-CoA.

Property Data Reference

Synonyms
Juniperic acid, omega-

Hydroxypalmitic acid
[1]

Molecular Formula C16H32O3 [1]

Appearance Crystalline solid [3]

Storage Temperature -20°C [3]

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

dimethylformamide (DMF).

Sparingly soluble in aqueous

buffers.

[3]

Health Hazards

To the best of our knowledge,

the health hazards of this

product have not been fully

investigated. Exposure to any

chemical should be limited.

[1]

Step-by-Step Disposal Protocol
The proper disposal of 16-hydroxypalmitoyl-CoA, like any other laboratory chemical, must

adhere to institutional, local, state, and federal regulations[4]. The following is a general

procedural guide.
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Consult the Safety Data Sheet (SDS): The first and most critical step is to always consult the

manufacturer-provided SDS for specific disposal instructions. If an SDS is not available, treat

the substance as a hazardous chemical.

Identify Waste Type: Classify the waste. 16-hydroxypalmitoyl-CoA, and any materials

contaminated with it (e.g., pipette tips, gloves, empty containers), should be considered

chemical waste.

Segregate Waste: Do not mix 16-hydroxypalmitoyl-CoA waste with other waste streams

like biological, radioactive, or general trash[4]. It should be collected in a dedicated and

clearly labeled hazardous waste container.

Container Labeling: The waste container must be accurately and clearly labeled with its

contents, including the full chemical name ("16-hydroxypalmitoyl-CoA") and any solvents

used.

Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and

secure area away from incompatible materials.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for

pickup and proper disposal[4].

Experimental Protocols Cited
No specific experimental protocols for the disposal of 16-hydroxypalmitoyl-CoA were found in

the search results. The recommended procedure is to follow standard laboratory protocols for

chemical waste disposal as outlined above.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of 16-hydroxypalmitoyl-CoA.
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Caption: Disposal workflow for 16-hydroxypalmitoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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